Cas no 955643-25-1 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide
• CAS No: 955643-25-1
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 6430596
• PubChem ID: 16943470
• Update Time: 2025-10-30

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide
• AKOS024647168
• N-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-isopropoxybenzamide
• N-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-4-propan-2-yloxybenzamide
• 955643-25-1
• F2416-0686
• Benzamide, N-[2-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-4-(1-methylethoxy)-

• Inchi： 1S/C23H26N2O3/c1-15(2)28-21-9-6-17(7-10-21)22(26)24-20-8-5-16-11-12-25(14-19(16)13-20)23(27)18-3-4-18/h5-10,13,15,18H,3-4,11-12,14H2,1-2H3,(H,24,26)
• InChI Key： RUKJMCFHEKAYAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1CC1)=O)C2)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 378.19434270g/mol
• Monoisotopic Mass: 378.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 516.6±50.0 °C(Predicted)
• pka: 13.96±0.20(Predicted)

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide (CAS No. 955643-25-1)

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide (CAS No. 955643-25-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of both cyclopropanecarbonyl and propan-2-yloxybenzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in tetrahydroisoquinoline-based compounds due to their potential therapeutic benefits. Researchers are particularly intrigued by the N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide structure, as it combines multiple pharmacophores that could interact with various biological targets. The cyclopropane ring is known to enhance metabolic stability, while the benzamide group often contributes to binding affinity, making this compound a subject of intense study in medicinal chemistry.

The synthesis of CAS No. 955643-25-1 involves sophisticated organic chemistry techniques, highlighting the importance of precise reaction conditions and purification methods. Current research trends focus on optimizing the yield and purity of this compound, as well as exploring its potential as a scaffold for developing novel bioactive molecules. The compound's molecular weight and lipophilicity suggest favorable drug-like properties, aligning with the industry's focus on Lipinski's Rule of Five compliant candidates.

From a commercial perspective, N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide has become increasingly relevant in the context of custom synthesis and contract research organizations. Pharmaceutical companies and academic institutions are actively seeking reliable sources of this compound for their research programs. The growing demand reflects the broader trend of outsourcing specialized chemical synthesis to expert providers who can ensure high-quality standards and regulatory compliance.

In analytical chemistry, characterization of CAS No. 955643-25-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for verifying the compound's identity and assessing its suitability for biological testing. The analytical data also helps researchers understand the compound's stability under various conditions, which is essential for formulation development and storage considerations.

The potential applications of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide extend beyond pharmaceutical research. Some studies suggest possible uses in material science and catalysis, where its unique structure might contribute to novel properties or functions. This versatility makes it an interesting subject for interdisciplinary research, bridging the gap between organic chemistry and other scientific domains.

As the scientific community continues to explore tetrahydroisoquinoline derivatives, safety and environmental considerations remain paramount. While CAS No. 955643-25-1 is not classified as hazardous, proper handling procedures should always be followed in laboratory settings. Researchers are encouraged to consult material safety data sheets and implement appropriate risk mitigation measures when working with this or any chemical compound.

The future outlook for N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(propan-2-yloxy)benzamide appears promising, with ongoing investigations into its potential biological activities and physicochemical properties. As computational chemistry and artificial intelligence tools advance, we can expect more efficient screening of this compound's interactions with biological targets, potentially accelerating its development pathway. The integration of modern drug discovery technologies with traditional synthetic chemistry approaches will likely yield new insights into this intriguing molecule.

For researchers interested in CAS No. 955643-25-1, it's important to stay updated with the latest publications and patent literature. The compound's structural complexity offers numerous opportunities for modification and optimization, making it a valuable asset in the quest for novel therapeutic agents. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be key to unlocking the full potential of this and related compounds in the coming years.